3-(3,4-dimethoxyphenethyl)-1-(3-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl]-1-[(3-fluorophenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H22FN3O4/c1-31-20-9-8-16(14-21(20)32-2)10-12-27-23(29)22-19(7-4-11-26-22)28(24(27)30)15-17-5-3-6-18(25)13-17/h3-9,11,13-14H,10,12,15H2,1-2H3
• InChI Key: DGJIHDZASQHICM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3=C(C=CC=N3)N(C2=O)CC4=CC(=CC=C4)F)OC
• Molecular Formula: C24H22FN3O4
• Molecular Weight: 435.4 g/mol

Description

3-(3,4-dimethoxyphenethyl)-1-(3-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H22FN3O4 and its molecular weight is 435.455. The purity is usually 95%.
BenchChem offers high-quality 3-(3,4-dimethoxyphenethyl)-1-(3-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3,4-dimethoxyphenethyl)-1-(3-fluorobenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Urease Inhibition

Compounds with structures related to pyrido[3,2-d]pyrimidine have been synthesized and assessed for their urease inhibition activity. These studies have found that certain derivatives can exhibit significant urease inhibitory properties, suggesting potential applications in combating diseases associated with urease-producing bacteria (Rauf et al., 2010).

Herbicidal Activities

Pyrimidine derivatives have also been evaluated for their herbicidal activities. For example, certain compounds have shown promising efficacy against various plant species at specific concentrations, indicating potential agricultural applications (Huazheng, 2013).

pH-Sensing Applications

Derivatives of pyrimidine have been designed and synthesized for pH-sensing applications, showcasing their utility in developing colorimetric pH sensors and logic gates. This demonstrates the versatility of pyrimidine derivatives in various sensor technologies (Yan et al., 2017).

Nonlinear Optical Properties

Certain styryl dyes based on pyrimidine structures have been studied for their third-order nonlinear optical properties, revealing potential for use in optical device applications due to their significant two-photon absorption phenomena (Shettigar et al., 2009).

Anticancer and Antibacterial Activities

Synthesized pyrimidine diones have shown potent antibacterial and anticancer activities, indicating their potential as therapeutic agents. These compounds have exhibited effectiveness against various cancer cell lines, suggesting their relevance in medical research and drug development (Aremu et al., 2017).